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Compound of Interest

Compound Name:
1-Methyltetrahydropyrimidin-

2(1H)-one

Cat. No.: B050769 Get Quote

For Immediate Reference: Treat 1-Methyltetrahydropyrimidin-2(1H)-one as a hazardous

chemical waste. This guide provides essential safety and logistical information for the proper

handling and disposal of 1-Methyltetrahydropyrimidin-2(1H)-one, a compound requiring

careful management due to its potential health risks. Adherence to these procedures is critical

for ensuring the safety of laboratory personnel and minimizing environmental impact.

Immediate Safety and Handling Precautions
Before handling 1-Methyltetrahydropyrimidin-2(1H)-one, it is imperative to be familiar with its

associated hazards. This compound is harmful if swallowed, causes serious eye damage, and

is suspected of damaging fertility.[1]

Personal Protective Equipment (PPE): At a minimum, the following PPE must be worn when

handling this substance:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat or other protective clothing.

Engineering Controls: Handle 1-Methyltetrahydropyrimidin-2(1H)-one in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation exposure.
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In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

Chemical and Physical Properties
A summary of the key quantitative data for 1-Methyltetrahydropyrimidin-2(1H)-one is

provided in the table below for easy reference.

Property Value

Molecular Formula C₅H₁₀N₂O

Molecular Weight 114.15 g/mol

Appearance Liquid

GHS Pictograms
Corrosion, Health Hazard, Acute Toxicity

(Harmful)

Signal Word Danger

Hazard Statements

H302 (Harmful if swallowed), H318 (Causes

serious eye damage), H361f (Suspected of

damaging fertility)[1]

Precautionary Statements
P201, P202, P264, P270, P280,

P305+P351+P338, P310, P330, P403, P501[2]

Step-by-Step Disposal Protocol
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The proper disposal of 1-Methyltetrahydropyrimidin-2(1H)-one is a critical step in the

laboratory workflow. Under no circumstances should this chemical be disposed of down the

drain or in regular trash.

Objective: To safely collect, store, and dispose of 1-Methyltetrahydropyrimidin-2(1H)-one
waste in accordance with institutional and regulatory guidelines.

Materials:

Designated hazardous waste container (chemically compatible, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (as specified above)

Spill containment materials (e.g., absorbent pads, sand)

Procedure:

Waste Identification and Segregation:

All waste containing 1-Methyltetrahydropyrimidin-2(1H)-one must be classified as

hazardous chemical waste.

Segregate this waste from other waste streams, particularly incompatible materials such

as strong oxidizing agents.

Waste Collection:

Collect all liquid waste containing 1-Methyltetrahydropyrimidin-2(1H)-one in a

designated, leak-proof, and chemically compatible container.

For solid waste contaminated with this chemical (e.g., gloves, absorbent paper), collect it

in a separate, clearly labeled, sealed plastic bag and then place it in a designated solid

hazardous waste container.

Container Labeling:
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Affix a hazardous waste label to the container immediately upon starting waste

accumulation.

The label must include:

The words "Hazardous Waste"

The full chemical name: "1-Methyltetrahydropyrimidin-2(1H)-one"

The concentration (if in a solution)

The date accumulation started

The name of the principal investigator or laboratory contact

Waste Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container securely closed at all times, except when adding waste.

The storage area should be a secondary containment bin to prevent the spread of material

in case of a leak.

Disposal Request:

Once the waste container is full or is no longer being added to, arrange for its disposal

through your institution's Environmental Health and Safety (EHS) department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Spill Management:

In the event of a spill, evacuate the immediate area and alert others.

Wearing appropriate PPE, contain the spill using absorbent pads or other suitable

materials.
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Collect the absorbed material and any contaminated debris and place it in a sealed

container for disposal as hazardous waste.

Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal

as hazardous waste.

For large spills, contact your institution's EHS department immediately.

Empty Container Disposal:

An "empty" container that held 1-Methyltetrahydropyrimidin-2(1H)-one must be triple-

rinsed with a suitable solvent.

The first rinsate must be collected and disposed of as hazardous waste.

Subsequent rinsates may also need to be collected as hazardous waste depending on

local regulations. Consult your EHS department for specific guidance.

After proper rinsing, deface the original label and dispose of the container according to

your institution's guidelines for empty chemical containers.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Methyltetrahydropyrimidin-2(1H)-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b050769?utm_src=pdf-body
https://www.benchchem.com/product/b050769?utm_src=pdf-body
https://www.benchchem.com/product/b050769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determine Waste Type

Waste Generation
(1-Methyltetrahydropyrimidin-2(1H)-one)

Liquid Waste

Is it liquid?

Solid Waste
(Contaminated materials)

Is it solid?

Collect in Designated
Liquid Waste Container

Collect in Designated
Solid Waste Container

Label Container with
'Hazardous Waste' & Contents

Store in Satellite
Accumulation Area

Request Pickup from
EHS/Waste Management

Proper Disposal by
Approved Facility

Click to download full resolution via product page

Caption: Disposal workflow for 1-Methyltetrahydropyrimidin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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